![molecular formula C7H6N2O4 B036415 2-(5-Nitropyridin-2-YL)acetic acid CAS No. 1214328-73-0](/img/structure/B36415.png)
2-(5-Nitropyridin-2-YL)acetic acid
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Overview
Description
2-(5-Nitropyridin-2-YL)acetic acid is a useful research compound. Its molecular formula is C7H6N2O4 and its molecular weight is 182.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Glycoconjugates and Potential Glycosyltransferases Inhibitors
A study by Komor et al. (2012) presents the synthesis of (5-nitro-2-pyridyl) 2-deoxy-1-thioglycosides, which were used in the creation of uridine derivatives, potentially acting as glycosyltransferases inhibitors. This research illustrates the role of 2-(5-Nitropyridin-2-yl)acetic acid derivatives in the development of molecules with potential biological activities, particularly in the modulation of enzymatic processes involved in carbohydrate transfer (Komor et al., 2012).
Energetic Materials Synthesis
Research by Joo et al. (2012) focused on the synthesis of 2-(5-Nitroiminotetrazol-1-yl)acetic acid, a compound closely related to this compound, for the development of new energetic materials. This study highlights the application of nitropyridine derivatives in the creation of compounds with high detonation performance, showcasing their potential in materials science, particularly in the development of explosives and propellants (Joo et al., 2012).
Development of Unsymmetrical Nitropyridine Derivatives
Turgunalieva et al. (2023) explored the multicomponent synthesis of unsymmetrical derivatives of 4-methyl-substituted 5-nitropyridines. This research demonstrates the utility of this compound derivatives in the synthesis of complex nitropyridine molecules, which could have applications in pharmaceuticals and organic materials due to their structural diversity (Turgunalieva et al., 2023).
Synthesis of Biologically Active Compounds
Le and Nishiwaki (2018) provided insights into the synthesis of nitropyridines and nitroanilines through a three-component ring transformation, underlining the importance of nitropyridine derivatives as intermediates for creating biologically active compounds. This approach showcases the versatility of nitropyridine derivatives in facilitating the synthesis of complex molecules with potential applications in pharmaceuticals and agrochemicals (Le & Nishiwaki, 2018).
Optical and Thermal Studies of Organic Cocrystals
Kamalesu et al. (2017) conducted studies on the synthesis and characterization of a new organic cocrystal involving 2-amino-5-nitropyridine and 2-naphthoxy acetic acid. This research highlights the potential applications of nitropyridine derivatives in the development of materials with specific optical properties, opening avenues for their use in optical devices and sensors (Kamalesu et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
2-(5-nitropyridin-2-yl)acetic acid |
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InChI |
InChI=1S/C7H6N2O4/c10-7(11)3-5-1-2-6(4-8-5)9(12)13/h1-2,4H,3H2,(H,10,11) |
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InChI Key |
BAENMNORNKLBTB-UHFFFAOYSA-N |
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Source | PubChem | |
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Canonical SMILES |
C1=CC(=NC=C1[N+](=O)[O-])CC(=O)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40611750 |
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Record name | (5-Nitropyridin-2-yl)acetic acid | |
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Molecular Weight |
182.13 g/mol |
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Source | PubChem | |
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CAS No. |
1214328-73-0 |
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Record name | (5-Nitropyridin-2-yl)acetic acid | |
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URL | https://comptox.epa.gov/dashboard/DTXSID40611750 | |
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